Cas no 2580199-18-2 (1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid)

• Product Name: 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid
• CAS No: 2580199-18-2
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• CID: 5660376
• PubChem ID: 165894160
• Update Time: 2025-10-29

1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[(benzyloxy)carbonyl]amino}butyl)piperidine-4-carboxylic acid
• 2580199-18-2
• EN300-27722703
• 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid

• Inchi： 1S/C18H26N2O4/c21-17(22)16-8-12-20(13-9-16)11-5-4-10-19-18(23)24-14-15-6-2-1-3-7-15/h1-3,6-7,16H,4-5,8-14H2,(H,19,23)(H,21,22)
• InChI Key： FUHWZKDZFKARSK-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CCCCNC(=O)OCC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid

Introduction to 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid (CAS No. 2580199-18-2)

1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580199-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, which is well-documented for its diverse pharmacological applications. The structural features of this molecule, particularly its benzyloxy carbonyl and amino functional groups, make it a promising candidate for further exploration in drug discovery and development.

The benzyloxy carbonyl moiety in the molecular structure of 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid plays a crucial role in its reactivity and potential biological activity. This group is commonly employed in peptide coupling reactions and as a protecting group for amino acids during synthetic processes. Its presence suggests that this compound may be utilized in the synthesis of more complex peptides or as an intermediate in the development of novel therapeutic agents.

The piperidine ring is another key structural element that contributes to the compound's pharmacological profile. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid may influence its binding affinity and selectivity for these targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid with greater accuracy. These tools have been instrumental in identifying novel drug candidates by analyzing their interaction with biological macromolecules. Studies have shown that piperidine-based compounds can modulate enzyme activity and receptor binding, which are critical mechanisms in many disease pathways.

In the context of drug discovery, 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid could serve as a versatile building block for synthesizing more complex molecules with tailored pharmacological properties. The combination of the benzyloxy carbonyl and piperidine moieties offers multiple points for functionalization, allowing chemists to design derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

The compound's potential applications extend beyond traditional pharmaceuticals. It may also find utility in materials science, particularly in the development of functional polymers and coatings where its structural features could contribute to improved material properties. The versatility of 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid makes it a subject of interest for interdisciplinary research.

Current research trends indicate that piperidine derivatives continue to be a focal point in medicinal chemistry due to their broad spectrum of biological activities. For instance, recent studies have explored the use of piperidine-based compounds in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The presence of the benzyloxy carbonyl group in 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid may enhance its suitability for such applications by improving solubility and bioavailability.

The synthesis of 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques are essential for producing sufficient quantities of the compound for further biological evaluation.

The safety profile of 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid is another critical aspect that must be thoroughly investigated before its potential use in pharmaceutical applications. While preliminary studies suggest that piperidine derivatives are generally well-tolerated, comprehensive toxicological assessments are necessary to evaluate any potential risks associated with prolonged exposure or specific routes of administration.

In conclusion, 1-(4-{(benzyloxy)carbonylamino}butyl)piperidine-4-carboxylic acid (CAS No. 2580199-18-2) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features position it as a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Continued research into its biological activities and synthetic pathways will further elucidate its potential contributions to science and industry.